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Compound of Interest

Compound Name:
1-O-Acetyl-6-O-

isobutyrylbritannilactone

Cat. No.: B15593761 Get Quote

Essential Safety and Handling Guide for 1-O-Acetyl-
6-O-isobutyrylbritannilactone
Disclaimer: A specific Safety Data Sheet (SDS) for 1-O-Acetyl-6-O-isobutyrylbritannilactone
is not readily available. The following guidance is based on the general hazards associated

with the class of compounds to which it belongs: sesquiterpene lactones. Researchers should

handle this compound with caution and adhere to rigorous safety protocols.

1-O-Acetyl-6-O-isobutyrylbritannilactone is a sesquiterpene lactone, a class of compounds

known for a range of biological activities. While specific toxicity data for this compound is

limited, sesquiterpene lactones as a group are known to present several health hazards,

including skin and eye irritation, and the potential for allergic contact dermatitis.[1][2][3] Some

compounds in this class have also been associated with genotoxic and neurotoxic effects.[4][5]

Therefore, meticulous adherence to safety procedures is paramount to minimize exposure and

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is crucial when working with 1-O-
Acetyl-6-O-isobutyrylbritannilactone. The following table summarizes the recommended

PPE.
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Body Part Required PPE
Specifications and
Rationale

Hands Double-gloved Nitrile Gloves

Provides a robust barrier

against skin contact. Double

gloving is recommended to

protect against undetected

punctures or tears.[1][2][3]

Eyes/Face
Safety Glasses with Side-

shields or Goggles

Protects eyes from splashes or

airborne particles of the

compound.[1]

Body Fully-buttoned Laboratory Coat
Protects skin and personal

clothing from contamination.[1]

Respiratory
N95 Respirator or higher (if

handling powder)

Recommended when handling

the solid form to prevent

inhalation of airborne particles.

Primary engineering control is

to work in a certified chemical

fume hood.[1]

Operational Plan for Handling
A systematic approach to handling 1-O-Acetyl-6-O-isobutyrylbritannilactone from receipt to

disposal is critical for safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Keep the container tightly closed.

2. Handling:
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All handling of the solid compound or its solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Before handling, ensure all necessary PPE is donned correctly.

Use dedicated spatulas and weighing boats for handling the solid.

If preparing solutions, add the solvent to the solid slowly to avoid splashing.

Avoid the generation of dust.

3. Spill and Emergency Procedures:

Small Spills (Solid): Gently sweep up the material, avoiding dust generation. Place in a

sealed, labeled container for disposal. Clean the spill area with an appropriate solvent and

then with soap and water.[1]

Small Spills (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand). Place the

absorbed material into a sealed, labeled container for disposal. Clean the spill area with an

appropriate solvent and then with soap and water.[1]

Skin Contact: Immediately wash the affected area with soap and copious amounts of water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

develops.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[1]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Disposal Plan
All waste containing 1-O-Acetyl-6-O-isobutyrylbritannilactone, including empty containers,

contaminated PPE, and spill cleanup materials, should be treated as hazardous waste.
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Collect all waste in a dedicated, sealed, and clearly labeled hazardous waste container.

Dispose of the waste in accordance with all applicable federal, state, and local regulations.

Do not dispose of it down the drain or in the regular trash.

Visual Workflow for Handling 1-O-Acetyl-6-O-
isobutyrylbritannilactone
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Workflow for Handling 1-O-Acetyl-6-O-isobutyrylbritannilactone
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Caption: A logical workflow for the safe handling of 1-O-Acetyl-6-O-isobutyrylbritannilactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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